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Compound of Interest

Compound Name: 7,8-Dimethoxycoumarin

Cat. No.: B190902

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the physicochemical properties of compounds is paramount. This guide
provides a detailed calculation of the molecular weight of 7,8-Dimethoxycoumarin, a naturally
occurring coumarin derivative.

Molecular Formula: C11H1004

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
[1] The chemical formula for 7,8-Dimethoxycoumarin indicates that it is composed of 11
carbon atoms, 10 hydrogen atoms, and 4 oxygen atoms.[1][2]

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results. The standard atomic weights used for this calculation
are:

e Carbon (C): 12.011 amu[3][4]
e Hydrogen (H): 1.008 amul[5][6]
e Oxygen (O): 15.999 amu[7][8][9]

The calculation is as follows:
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(11 x 12.011 amu) + (10 x 1.008 amu) + (4 x 15.999 amu) = 206.195 amu

This calculated value is consistent with the molecular weight provided in chemical databases.
[11(2]

Data Presentation: Atomic Composition and
Molecular Weight

The following table summarizes the contribution of each element to the total molecular weight
of 7,8-Dimethoxycoumarin.

. . Total

Number of Atomic Weight o
Element Symbol Contribution

Atoms (amu)

(amu)

Carbon C 11 12.011 132.121
Hydrogen H 10 1.008 10.080
Oxygen O 4 15.999 63.996
Total 25 206.197

Note: The slight difference in the final digit between the summed total and the previously stated
molecular weight is due to rounding of the atomic weights of the individual elements.

Visualization of the Molecular Formula

To represent the elemental composition visually, the following diagram illustrates the
components of the 7,8-Dimethoxycoumarin molecule.
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Elemental composition of 7,8-Dimethoxycoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Guide to the Molecular Weight of 7,8-
Dimethoxycoumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190902#calculating-the-molecular-weight-of-7-8-
dimethoxycoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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